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Compound of Interest

Compound Name:
3-Pyridinecarboxamide, 5-fluoro-

N-hydroxy-

CAS No.: 1582-86-1

Cat. No.: B13261963

Get Quote

Part 1: Executive Summary & Physicochemical
Profile
5-Fluoro-N-hydroxynicotinamide (also known as 5-fluoro-nicotinohydroxamic acid) is a

synthetic hydroxamic acid derivative of nicotinamide. It is primarily utilized in research as a

metalloenzyme inhibitor, targeting enzymes such as urease or histone deacetylases (HDACs)

via chelation of the active site metal ion (typically Nickel or Zinc).

The hydroxamic acid functional group (-CONHOH) presents specific solubility and stability

challenges. While the pyridine ring imparts some polarity, the molecule exhibits limited aqueous

solubility in its neutral form and is prone to hydrolysis under acidic conditions or elevated

temperatures. This guide provides a standardized workflow for preparing stable stock solutions

in Dimethyl Sulfoxide (DMSO) and executing precipitation-free dilutions in aqueous buffers.
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Property Detail

Chemical Name 5-Fluoro-N-hydroxynicotinamide

Synonyms
5-Fluoro-nicotinohydroxamic acid; 5-Fluoro-3-

pyridinecarbohydroxamic acid

CAS Number 1582-86-1 (Derivative Class)

Molecular Formula C₆H₅FN₂O₂

Molecular Weight 156.11 g/mol

pKa (Calculated) ~8.5 (Hydroxamic acid OH); ~3.0 (Pyridine N)

Appearance White to off-white solid powder

Part 2: Solubility Profile & Solvent Compatibility
The solubility of 5-fluoro-N-hydroxynicotinamide is dictated by the competition between the

hydrogen-bond donating hydroxamic acid group and the hydrophobic fluorinated pyridine core.

Solubility Data Table
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Solvent Solubility Rating
Estimated Max
Conc.

Usage
Recommendation

DMSO High > 50 mg/mL

Recommended for

Stock Solutions. The

dipolar aprotic nature

of DMSO effectively

disrupts

intermolecular H-

bonding.

Water Low / Sparingly
< 1 mg/mL (Neutral

pH)

Not recommended for

Stock. Prone to

precipitation upon

standing. Solubility

increases at pH > 9

(ionization).

Ethanol Moderate ~5–10 mg/mL

Viable for specific

applications but less

stable than DMSO

due to potential

transesterification

over long periods.

PBS (pH 7.4) Low < 0.5 mg/mL

Only suitable for final

working

concentrations (µM

range).

The "Crash-Out" Risk
When diluting a high-concentration DMSO stock directly into an aqueous buffer, the rapid

change in solvent polarity can cause the compound to precipitate ("crash out") as a fine

suspension, often invisible to the naked eye but sufficient to skew IC50 data.

Part 3: Experimental Protocols
Protocol A: Preparation of 50 mM DMSO Stock Solution
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Objective: Create a stable, high-concentration master stock for long-term storage.

Materials:

5-Fluoro-N-hydroxynicotinamide (Solid)[1]

Anhydrous DMSO (≥99.9%, Cell Culture Grade)

Amber glass vials (Hydroxamic acids are light-sensitive)

Procedure:

Calculate: Determine the mass required. For 1 mL of 50 mM stock:

Weigh: Accurately weigh ~7.8 mg of powder into a tared amber vial. Record the exact mass.

Adjust Volume: Calculate the exact volume of DMSO needed based on the recorded mass to

achieve exactly 50 mM.

Example: If 8.0 mg is weighed:

.

Dissolve: Add the calculated volume of DMSO.

Agitate: Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath at

room temperature for 2 minutes.

Inspect: Ensure the solution is perfectly clear.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C

or -80°C.

Protocol B: Stepwise Aqueous Dilution (The
"Intermediate" Method)
Objective: Dilute the DMSO stock into assay buffer without precipitation.
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Context: Direct dilution from 100% DMSO to 100% Water (e.g., 1:1000) creates a high local

water concentration at the pipette tip, triggering precipitation.

Procedure:

Prepare Intermediate Plate: Create a serial dilution of the compound in 100% DMSO first.

Example: Dilute 50 mM stock to 5 mM, 0.5 mM, etc., using DMSO.

Prepare Assay Buffer: Ensure buffer is at Room Temperature.

Final Dilution: Transfer the compound from the DMSO intermediate plate to the Assay Buffer

plate at a ratio of 1:200 or higher (keeping final DMSO < 0.5%).

Technique: Place the pipette tip submerged in the buffer and expel the DMSO solution

rapidly while mixing.

Validation: Measure Absorbance at 600 nm (OD600). A reading > 0.005 typically indicates

micro-precipitation.

Part 4: Stability & Degradation Mechanisms
Hydroxamic acids are chemically reactive.[2] Understanding their degradation is vital for data

integrity.

Hydrolysis
In acidic environments or presence of harsh nucleophiles, the hydroxamic acid bond

hydrolyzes to form the corresponding carboxylic acid (5-fluoronicotinic acid) and

hydroxylamine.

Indicator: Loss of metal-binding potency (IC50 shift).

Prevention: Avoid storing stocks in acidic buffers. Keep DMSO stocks anhydrous (DMSO is

hygroscopic; absorb water over time which catalyzes hydrolysis).

Lossen Rearrangement
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Under thermal stress or in the presence of activating agents, hydroxamic acids can undergo

Lossen rearrangement to form isocyanates, which are toxic and reactive.

Prevention: Never heat the solution above 40°C.

Visualizing the Stability Logic

Storage Conditions

5-Fluoro-N-
hydroxynicotinamide

5-Fluoronicotinic Acid
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Metal-Inhibitor
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(Desired Activity)

Safe:
-20°C, Anhydrous DMSO

Risk:
Acidic pH, Moisture, >40°C

Click to download full resolution via product page

Caption: Chemical fate of 5-fluoro-N-hydroxynicotinamide. Green path represents the desired

pharmacological interaction; red dashed paths represent degradation risks.
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Observation Probable Cause Corrective Action

Cloudiness upon dilution
Compound "crashed out" due

to low aqueous solubility.

Use Protocol B (Intermediate

Dilution). Increase DMSO % if

assay tolerates (up to 1-2%).

Yellow discoloration
Oxidation of hydroxylamine

moiety or trace impurities.

Discard stock. Prepare fresh

from powder. Ensure DMSO is

high grade.

Loss of Potency
Hydrolysis occurred during

storage.

Check stock age. Verify

storage was at -20°C. Run LC-

MS to check for 5-

fluoronicotinic acid (MW ~141).

Inconsistent IC50
Non-homogeneous solution or

precipitation.

Sonicate stock before use.

Measure OD600 of assay

buffer to detect invisible

precipitates.

Part 6: References
PubChem.5-Fluoro-N-hydroxynicotinamide Compound Summary. National Library of

Medicine. Available at: [Link]

Marmion, C. J., et al. (2004). Hydroxamic acids as potent metalloenzyme inhibitors. Journal

of Inorganic Biochemistry. (General mechanistic reference for hydroxamic acid solubility and

stability).

ResearchGate.Solubility of Nicotinamide Derivatives in Organic Solvents. (Extrapolated data

for fluorinated analogs). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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